Cas no 72007-69-3 (17H-Cyclopenta[a]phenanthren-17-one,3,4,15,16-tetrahydro-3,4-dihydroxy-11-methyl-, trans- (9CI))

• Product name: 17H-Cyclopenta[a]phenanthren-17-one,3,4,15,16-tetrahydro-3,4-dihydroxy-11-methyl-, trans- (9CI)
• CAS No: 72007-69-3
• MF: C₁₈H₁₆O₃
• MW: 280.317845344543
• CID: 569681
• PubChem ID: 126352

17H-Cyclopenta[a]phenanthren-17-one,3,4,15,16-tetrahydro-3,4-dihydroxy-11-methyl-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• 17H-Cyclopenta[a]phenanthren-17-one,3,4,15,16-tetrahydro-3,4-dihydroxy-11-methyl-, trans- (9CI)
• 3,4,15,16-tetrahydro-3,4-dihydroxy-11-methyl-17H-cyclopenta(a)phenanthren-17-one
• 3,4-dihydroxy-11-methyl-3,4,15,16-tetrahydrocyclopenta[a]phenanthren-17-one
• DTXSID20992690
• (3S,4S)-3,4-dihydroxy-11-methyl-3,4,15,16-tetrahydrocyclopenta[a]phenanthren-17-one
• 17H-Cyclopenta(a)phenanthren-17-one, 3,4,15,16-tetrahydro-3,4-dihydroxy-11-methyl-, trans-
• 3,4-Dihydroxy-11-methylgona-1,5(10),6,8(14),9(11),12-hexaen-17-one
• Tdmcpo
• 72007-69-3
• 3,4-Dihydroxy-11-methyl-3,4,15,16-tetrahydroxycyclopenta(a)phenanthren-17-one

• Inchi： InChI=1S/C18H16O3/c1-9-8-14-10(4-6-15(14)19)11-2-3-13-12(17(9)11)5-7-16(20)18(13)21/h2-3,5,7-8,16,18,20-21H,4,6H2,1H3/t16-,18-/m0/s1
• InChI Key： RAXAPVOXQLFSFL-WMZOPIPTSA-N
• SMILES： CC1=CC2=C(CCC2=O)C3=C1C4=C(C=C3)C(C(C=C4)O)O

Computed Properties

• Exact Mass: 280.10998
• Monoisotopic Mass: 280.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5A^2

Experimental Properties

• Density: 1.405
• Boiling Point: 557.2°C at 760 mmHg
• Flash Point: 304.8°C
• Refractive Index: 1.744
• PSA: 57.53